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Compound of Interest

Compound Name: EPZ011989 trifluoroacetate

Cat. No.: B607351 Get Quote

Technical Support Center: EPZ011989
Trifluoroacetate
This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to handling and using EPZ011989 trifluoroacetate
powder in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is EPZ011989 and what is its mechanism of action?

EPZ011989 is a potent, selective, and orally bioavailable inhibitor of the histone

methyltransferase EZH2 (Enhancer of Zeste Homolog 2).[1][2][3] It equipotently inhibits both

wild-type and mutant forms of EZH2 with a Ki (inhibition constant) of less than 3 nM.[1][2][3][4]

EPZ011989 exhibits high selectivity for EZH2 over other histone methyltransferases.[1][3] By

inhibiting EZH2, it reduces the methylation of histone H3 at lysine 27 (H3K27), which is a

critical mark in gene silencing. This inhibition of H3K27 methylation can lead to anti-proliferative

effects in cancer cells where EZH2 is dysregulated.[2][4]

Q2: What is the difference between EPZ011989 and EPZ011989 trifluoroacetate?

EPZ011989 is the active pharmaceutical ingredient (API), while the trifluoroacetate salt is a

formulation that is often used to improve the handling and solubility characteristics of the
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compound. The trifluoroacetate salt is typically a crystalline solid that is more amenable to

weighing and dissolution.

Q3: How should I store EPZ011989 trifluoroacetate powder and its solutions?

Proper storage is crucial to maintain the integrity of the compound. The following table

summarizes the recommended storage conditions.

Form
Storage
Temperature

Duration Notes

Powder -20°C ≥ 4 years
Store in a dry, dark

place.[5][6]

4°C
Short-term (days to

weeks)
For brief periods.[6]

In Solvent (-80°C) -80°C Up to 2 years

Aliquot to avoid

repeated freeze-thaw

cycles.[2][4]

In Solvent (-20°C) -20°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[2][4]

Q4: Is EPZ011989 trifluoroacetate stable?

Yes, EPZ011989 trifluoroacetate is a stable compound when stored correctly. The powder

form is stable for at least 4 years when stored at -20°C.[5] Stock solutions in DMSO can be

stored for extended periods at -80°C or -20°C.[2][4] It is also noted to be stable enough for

shipping at ambient temperatures for a few weeks.[6]

Troubleshooting Guide
Problem: The EPZ011989 trifluoroacetate powder is difficult to dissolve.

Solution 1: Choose the appropriate solvent. DMSO is a commonly recommended solvent for

creating stock solutions.[1][2][5][7][8] For in vivo studies, specific formulations with solvents

like PEG300, Tween-80, and saline or corn oil are used.[2][9][10]
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Solution 2: Use sonication. Sonication is recommended to aid dissolution in solvents like

DMSO and ethanol.[1]

Solution 3: Gentle heating. If precipitation occurs during preparation, gentle heating can help

to dissolve the compound.[9]

Solution 4: Use fresh, anhydrous DMSO. Moisture-absorbing DMSO can reduce the

solubility of EPZ011989.[2]

Problem: I am not observing the expected biological effect in my cell-based assays.

Solution 1: Verify the concentration. Ensure that the final concentration of EPZ011989 in

your assay is appropriate. The IC50 for the reduction of cellular H3K27 methylation is

reported to be around 94 nM, and anti-proliferative effects in WSU-DLCL2 cells have been

observed in the micromolar range with prolonged incubation (up to 11 days).[4][10]

Solution 2: Check the incubation time. The effects of EZH2 inhibitors can be time-dependent.

For instance, inhibition of H3K27me3 in some cell lines was observed after 4 days of

treatment.[2] Proliferation assays may require incubation for up to 11 days.[4][10]

Solution 3: Ensure proper cell line selection. The activity of EPZ011989 can vary between

different cell lines. It has shown activity in cell lines with both mutant and wild-type EZH2.[2]

Quantitative Data Summary
The following table summarizes the solubility of EPZ011989 trifluoroacetate in various

solvents.
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Solvent Concentration Notes

DMSO 3.8 - 100 mg/mL
Sonication is recommended.[1]

[2][5][7][8][10]

Ethanol 20 - 100 mg/mL
Sonication is recommended.[1]

[5]

DMF 10 mg/mL

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

In vivo formulation 1 ≥ 2.5 mg/mL

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[9]

[10]

In vivo formulation 2 ≥ 2.5 mg/mL
10% DMSO, 90% (20% SBE-

β-CD in Saline).[9][10]

In vivo formulation 3 ≥ 2.5 mg/mL
10% DMSO, 90% Corn Oil.[9]

[10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh out the desired amount of EPZ011989 trifluoroacetate powder

(Molecular Weight: 719.83 g/mol ).

Calculation: Calculate the volume of DMSO required to achieve a 10 mM concentration. The

formula is: Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / 0.010 (mol/L)

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the powder.

Mixing: Vortex the solution and use an ultrasonic bath to ensure complete dissolution.[8][10]

Storage: Aliquot the stock solution into smaller volumes in tightly sealed vials and store at

-80°C for long-term use.[2][4]
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Protocol 2: Cell Proliferation Assay
Cell Plating: Plate exponentially growing cells in triplicate in 96-well plates at the desired

density.

Compound Dilution: Prepare a serial dilution of the EPZ011989 trifluoroacetate stock

solution in the appropriate cell culture medium.

Treatment: Add increasing concentrations of the diluted compound to the cells.

Incubation: Incubate the cells for the desired period, which may be up to 11 days for

proliferation assays.[2][4][10]

Viability Assessment: Determine the viable cell number at various time points using a

suitable method, such as the Guava ViaCount assay.[2]

Visualizations
Caption: EZH2 Signaling Pathway Inhibition by EPZ011989.
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Caption: Workflow for preparing EPZ011989 for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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